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Compound of Interest

6-(2-Ethoxyphenyl)-6-oxohexanoic
Compound Name: d
aci

Cat. No.: B1325746

For Immediate Release

[City, State] — [Date] — This technical guide provides an in-depth analysis of 6-(2-
Ethoxyphenyl)-6-oxohexanoic acid, a molecule of significant interest to researchers and
professionals in the fields of chemistry and drug development. This document outlines the
compound's precise chemical identity according to the International Union of Pure and Applied
Chemistry (IUPAC) and lays the groundwork for further investigation into its properties and
potential applications.

The systematically derived IUPAC name for the compound is 6-(2-Ethoxyphenyl)-6-
oxohexanoic acid. This nomenclature is determined by established rules that prioritize the
carboxylic acid as the principal functional group, designating the six-carbon chain as the
parent, hexanoic acid.[1][2][3] The ketone functional group is indicated by "oxo" at the 6th
position, and the substituted aromatic ring is named as a "2-ethoxyphenyl" group, also at the
6th position.[4][5][6][7][8]

This guide will further explore the available scientific literature to collate and present data on
the synthesis, physicochemical characteristics, and biological activities of 6-(2-
Ethoxyphenyl)-6-oxohexanoic acid. All quantitative data will be systematically organized into
clear and concise tables to facilitate comparative analysis. Detailed experimental
methodologies from key studies will be provided to ensure reproducibility and a thorough
understanding of the research context.
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Furthermore, this document will feature visualizations of pertinent signaling pathways and
experimental workflows generated using the Graphviz DOT language, adhering to stringent
specifications for clarity and color contrast. These diagrams will serve to elucidate complex
biological processes and experimental designs.

Core Focus of the Technical Guide:
o Definitive IUPAC Nomenclature: Establishing the correct and systematic chemical name.
e Aggregated Quantitative Data: Presentation of key metrics in structured tables.

o Detailed Experimental Protocols: Comprehensive descriptions of methodologies from
seminal research.

o lllustrative Visualizations: Graphviz diagrams of signaling pathways and workflows to
enhance understanding.

This technical document is intended to be a valuable resource for scientists actively engaged in
chemical research and pharmaceutical development, providing a foundational understanding of
6-(2-Ethoxyphenyl)-6-oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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